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Compound of Interest

Compound Name: Anisonitrile

Cat. No. B134855

An in-depth guide to the CAS number and safety data sheet of Anisonitrile for researchers,
scientists, and drug development professionals.

Anisonitrile: A Technical Overview

Anisonitrile, also known as 4-methoxybenzonitrile, is an organic compound with the chemical
formula CsH7NOJ1]. It is a white to slightly beige crystalline powder at room temperature[1][2].
This document provides a comprehensive overview of its Chemical Abstracts Service (CAS)

number and a detailed analysis of its safety data sheet (SDS) for professionals in research and
drug development.

CAS Number: 874-90-8[1][2][3][4]

Physicochemical and Safety Data

The following table summarizes the key quantitative data for anisonitrile, compiled from
various safety data sheets and chemical property databases.
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Property Value Source
Molecular Formula CsH7NO [1112]
Molecular Weight 133.15 g/mol [1]
Melting Point 57-62 °C [11[2]
Boiling Point 256-257 °C (at 765 mmHgQ) [1]

137 °C (at 20 mmHg) [4]

Flash Point 256-257°C [1]
Water Solubility Soluble [1]
Exposure Limits (NIOSH) IDLH 25 mg/m3 [1]

Hazard Identification and Classification

Anisonitrile is classified as a hazardous substance. According to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS), it presents the following hazards:

o Acute Toxicity (Oral, Dermal, Inhalation): Category 3. It is toxic if swallowed, in contact with
skin, or if inhaled[4][5].

o Skin Irritation: Category 2. It causes skin irritation[4][5].
o Eye Irritation: Category 2. It causes serious eye irritation[4][5].
The hazard pictograms associated with anisonitrile are:

laalt text

Signal Word: Danger[4][5]
Hazard Statements:
e H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled[4].

e H315: Causes skin irritation[4].
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e H319: Causes serious eye irritation[4].

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of anisonitrile are not
explicitly provided in standard safety data sheets. However, these assessments generally
follow standardized guidelines, such as those established by the Organisation for Economic
Co-operation and Development (OECD). For instance:

Acute Oral Toxicity studies are often conducted following OECD Guideline 423 (Acute Oral
toxicity — Acute Toxic Class Method).

e Acute Dermal Toxicity is typically assessed using OECD Guideline 402.
¢ Acute Inhalation Toxicity is evaluated based on OECD Guideline 403.

o Skin and Eye Irritation tests are commonly performed according to OECD Guidelines 404
and 405, respectively.

These protocols involve administering the substance to laboratory animals under controlled
conditions and observing the effects to determine the dosage that causes adverse effects or
mortality.

Signaling Pathways

Information regarding the specific signaling pathways involved in the toxicity of anisonitrile is
not readily available in the provided search results. The toxic effects of nitriles are often
associated with their metabolism, which can in some cases release cyanide. However, without
specific studies on anisonitrile's mechanism of action, any discussion of signaling pathways
would be speculative. Further research into the toxicology and pharmacology of anisonitrile
would be required to elucidate these pathways.

Safety and Handling Workflow

The following diagram illustrates a logical workflow for handling anisonitrile in a laboratory
setting, based on the precautionary statements found in its safety data sheet[4][5][6].
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Caption: Workflow for Safe Handling of Anisonitrile.
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First Aid Measures

In the event of exposure to anisonitrile, the following first aid measures should be taken
immediately[6]:

 If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a
POISON CENTER or doctor.

¢ If on Skin: Wash with plenty of water. Call a POISON CENTER or doctor if you feel unwell.
Remove contaminated clothing and wash it before reuse.

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.

o If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.

The following diagram illustrates the first aid workflow in case of exposure.
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Exposure to Anisonitrile
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Caption: First Aid Workflow for Anisonitrile Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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